Cas no 3616-04-4 (Ethanaminium, N,N,N-trimethyl-2-(phosphonooxy)-)

• Product Name: Ethanaminium, N,N,N-trimethyl-2-(phosphonooxy)-
• CAS No: 3616-04-4
• MF: C₅H₁₅NO₄P
• MW: 184.150662660599
• CID: 1473213
• PubChem ID: 1014
• Update Time: 2025-04-20

Ethanaminium, N,N,N-trimethyl-2-(phosphonooxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanaminium, N,N,N-trimethyl-2-(phosphonooxy)-
• Phosphorylcholine
• choline phosphate
• phosphoryl-choline
• trimethyl(2-phosphonooxyethyl)azanium
• FT-0778234
• CHEBI:18132
• SCHEMBL8012
• Choline, dihydrogen phosphate (ester) (8CI)
• Phosphocholine cation
• phosphocholine
• YHHSONZFOIEMCP-UHFFFAOYSA-O
• N,N,N-trimethyl-2-(phosphonooxy)ethanaminium
• Chloride, Choline Phosphate
• C00588
• O-Phosphocholine
• N-Trimethyl-2-aminoethylphosphonate
• CHEMBL1235161
• DTXSID30861727
• 3616-04-4
• Trimethyl(2-(phosphonooxy)ethyl)ammonium
• Epitope ID:115009
• CHOP
• DB03945
• Q576895
• NS00068575
• N,N,N-Trimethyl-2-(phosphonooxy)ethan-1-aminium
• Phosphorylcholine (Phosphocholine)
• DB-264639

• Inchi： 1S/C5H14NO4P/c1-6(2,3)4-5-10-11(7,8)9/h4-5H2,1-3H3,(H-,7,8,9)/p+1
• InChI Key： YHHSONZFOIEMCP-UHFFFAOYSA-O
• SMILES： P(=O)(O)(O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 184.07395
• Monoisotopic Mass: 184.07386996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Phosphocholines